Methyl 3-amino-2-(cyclopropylamino)benzoate

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: methyl 3-amino-2-(cyclopropylamino)benzoate
• InChI: InChI=1S/C11H14N2O2/c1-15-11(14)8-3-2-4-9(12)10(8)13-7-5-6-7/h2-4,7,13H,5-6,12H2,1H3
• InChI Key: KVGMGBMAKFAFDB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC=C1)N)NC2CC2

Description

Methyl 3-amino-2-(cyclopropylamino)benzoate is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-(cyclopropylamino)-3-nitrobenzoate (1.1 g, 4.5 mmol) in MeOH (4 mL) was added palladium 10 wt % on carbon (0.24 g, 0.23 mmol) under N2. After flushing the flask with N2 several times, the solution was stirred under a H2 balloon for 6 h. LCMS showed the reaction was complete. After filtration of the reaction mixture and rinsing with MeOH, the filtrate was collected and concentrated in vacuo. Purification of the residue by flash chromatography over silica gel column using 0-20% gradient of DCM-MeOH—NH4OH (9:1:0.05) in DCM as eluent gave methyl 3-amino-2-(cyclopropylamino)benzoate: LC-MS (ESI) m/z 207.1 [M+H]+.